Cas no 328-26-7 (N-(Chloroacetyl)3-amino-4-chlorobenzotrifluoride)

• Product Name: N-(Chloroacetyl)3-amino-4-chlorobenzotrifluoride
• CAS No: 328-26-7
• MF: C₉H₆Cl₂F₃NO
• MW: 272.051250934601
• MDL: MFCD00077472
• CID: 323030
• PubChem ID: 295967
• Update Time: 2025-10-25

N-(Chloroacetyl)3-amino-4-chlorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2-chloro-5-(trifluoromethyl)phenyl)acetamide
• 2-CHLORO-N-(2-CHLORO-5-TRIFLUOROMETHYL-PHENYL)-ACETAMIDE
• 2-Chloro-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide
• 2-Chloro-N-[2-chloro-5-(trifluoromethyl)phenyl]-acetamide
• Chlor-essigsaeure-(2-chlor-5-trifluormethyl-anilid)
• chloro-acetic acid-(2-chloro-5-trifluoromethyl-anilide)
• n1-[2-chloro-5-(trifluoromethyl)phenyl]-2-chloroacetamide
• N-(Chloroacetyl)3-amino-4-chlorobenzotrifluoride
• YJUFYUGDUFBEDG-UHFFFAOYSA-N
• NSC165639
• FT-0678540
• NSC-165639
• EN300-01495
• D94935
• 328-26-7
• DTXSID30304407
• MFCD00077472
• CS-0072711
• SCHEMBL4006377
• AKOS000266363
• BB 0217377
• F0917-7562
• VS-01963
• Z56832106
• STK115776
• ALBB-002282
• BBL008642

• MDL： MFCD00077472
• Inchi： 1S/C9H6Cl2F3NO/c10-4-8(16)15-7-3-5(9(12,13)14)1-2-6(7)11/h1-3H,4H2,(H,15,16)
• InChI Key： YJUFYUGDUFBEDG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1NC(CCl)=O

Computed Properties

• Exact Mass: 270.97800
• Monoisotopic Mass: 270.9778537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 3.60910

N-(Chloroacetyl)3-amino-4-chlorobenzotrifluoride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(Chloroacetyl)3-amino-4-chlorobenzotrifluoride

N-(Chloroacetyl)3-amino-4-chlorobenzotrifluoride (CAS No. 328-26-7): An Overview of Its Properties and Applications

N-(Chloroacetyl)3-amino-4-chlorobenzotrifluoride (CAS No. 328-26-7) is a versatile organic compound with a unique combination of functional groups that make it valuable in various chemical and pharmaceutical applications. This compound features a chloroacetyl group, an amino group, a chloro substituent, and a trifluoromethyl group, all of which contribute to its distinct chemical properties and reactivity.

The molecular structure of N-(Chloroacetyl)3-amino-4-chlorobenzotrifluoride is characterized by the presence of these functional groups, which provide it with both nucleophilic and electrophilic reactivity. The chloroacetyl group can undergo nucleophilic substitution reactions, while the amino group can participate in electrophilic substitution or condensation reactions. The chloro substituent and trifluoromethyl group further enhance the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

In the field of medicinal chemistry, N-(Chloroacetyl)3-amino-4-chlorobenzotrifluoride has gained attention due to its potential as a building block for the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For example, researchers have utilized this compound as a key intermediate in the synthesis of anti-inflammatory agents and anticancer drugs. The presence of the trifluoromethyl group has been shown to improve the metabolic stability and bioavailability of these compounds, enhancing their therapeutic efficacy.

One notable application of N-(Chloroacetyl)3-amino-4-chlorobenzotrifluoride is in the synthesis of fluorinated pharmaceuticals. Fluorine atoms are known to influence the physicochemical properties of molecules, such as lipophilicity, electronic effects, and metabolic stability. The trifluoromethyl group in this compound provides a significant advantage in drug design by improving the pharmacokinetic properties of the final product. This has led to its use in the development of drugs with improved solubility, permeability, and reduced toxicity.

Recent advancements in synthetic methodologies have also contributed to the increased interest in N-(Chloroacetyl)3-amino-4-chlorobenzotrifluoride. New catalytic systems and reaction conditions have been developed to enhance the efficiency and selectivity of its synthesis. These improvements have made it more accessible for large-scale production, thereby facilitating its broader application in both academic research and industrial settings.

In addition to its pharmaceutical applications, N-(Chloroacetyl)3-amino-4-chlorobenzotrifluoride has found use in other areas of chemistry. For instance, it has been employed as a reagent in organic synthesis for the preparation of functionalized aromatic compounds. The versatility of this compound allows it to be used in a wide range of reactions, including Friedel-Crafts acylation, Mannich reactions, and Suzuki coupling reactions.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the environmental fate and toxicity of N-(Chloroacetyl)3-amino-4-chlorobenzotrifluoride have shown that it is relatively stable under normal conditions but can be degraded through biotic and abiotic processes. Proper handling and disposal practices are recommended to minimize any potential environmental impact.

In conclusion, N-(Chloroacetyl)3-amino-4-chlorobenzotrifluoride (CAS No. 328-26-7) is a multifunctional compound with significant potential in various fields of chemistry and pharmaceuticals. Its unique combination of functional groups makes it a valuable intermediate for the synthesis of bioactive compounds and other advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods, further highlighting its importance in modern chemistry.